Cas no 18956-01-9 (1-(oxan-3-yl)propan-2-one)

1-(oxan-3-yl)propan-2-one structure
1-(oxan-3-yl)propan-2-one structure
Product Name:1-(oxan-3-yl)propan-2-one
CAS No:18956-01-9
MF:C8H14O2
MW:142.195562839508
CID:2921214
PubChem ID:21724343
Update Time:2023-11-24

1-(oxan-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(oxan-3-yl)propan-2-one
    • CID 21724343
    • 2-Propanone, 1-(tetrahydro-2H-pyran-3-yl)-
    • Inchi: 1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h8H,2-6H2,1H3
    • InChI Key: UIWCYXGMCFTTTC-UHFFFAOYSA-N
    • SMILES: O1CCCC(CC(C)=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 120
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.956±0.06 g/cm3(Predicted)
  • Boiling Point: 216.5±13.0 °C(Predicted)

1-(oxan-3-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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